Cas no 1058436-95-5 (6-(4-methoxyphenyl)-3-2-oxo-2-(pyrrolidin-1-yl)ethyl-3,4-dihydropyrimidin-4-one)

• Product Name: 6-(4-methoxyphenyl)-3-2-oxo-2-(pyrrolidin-1-yl)ethyl-3,4-dihydropyrimidin-4-one
• CAS No: 1058436-95-5
• MF: C₁₇H₁₉N₃O₃
• MW: 313.351063966751
• CID: 6490668
• Update Time: 2025-06-15

6-(4-methoxyphenyl)-3-2-oxo-2-(pyrrolidin-1-yl)ethyl-3,4-dihydropyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 6-(4-methoxyphenyl)-3-2-oxo-2-(pyrrolidin-1-yl)ethyl-3,4-dihydropyrimidin-4-one
• 4(3H)-Pyrimidinone, 6-(4-methoxyphenyl)-3-[2-oxo-2-(1-pyrrolidinyl)ethyl]-

• Inchi： 1S/C17H19N3O3/c1-23-14-6-4-13(5-7-14)15-10-16(21)20(12-18-15)11-17(22)19-8-2-3-9-19/h4-7,10,12H,2-3,8-9,11H2,1H3
• InChI Key： GWRTVHALFJYXGJ-UHFFFAOYSA-N
• SMILES： C1=NC(C2=CC=C(OC)C=C2)=CC(=O)N1CC(=O)N1CCCC1

Additional information on 6-(4-methoxyphenyl)-3-2-oxo-2-(pyrrolidin-1-yl)ethyl-3,4-dihydropyrimidin-4-one

Introduction to 6-(4-methoxyphenyl)-3-2-oxo-2-(pyrrolidin-1-yl)ethyl-3,4-dihydropyrimidin-4-one (CAS No. 1058436-95-5) in Modern Chemical Biology

The compound 6-(4-methoxyphenyl)-3-2-oxo-2-(pyrrolidin-1-yl)ethyl-3,4-dihydropyrimidin-4-one, identified by the CAS number 1058436-95-5, represents a significant advancement in the field of chemical biology and pharmaceutical research. This heterocyclic molecule has garnered considerable attention due to its structural complexity and potential therapeutic applications. The presence of a pyrrolidinyl moiety and a 4-methoxyphenyl substituent contributes to its unique pharmacophoric properties, making it a promising candidate for further investigation in drug discovery.

Recent studies have highlighted the importance of dihydropyrimidinone derivatives in medicinal chemistry. These compounds exhibit a wide range of biological activities, including antiviral, anti-inflammatory, and anticancer properties. The specific arrangement of functional groups in 6-(4-methoxyphenyl)-3-2-oxo-2-(pyrrolidin-1-yl)ethyl-3,4-dihydropyrimidin-4-one suggests that it may interact with biological targets in novel ways, potentially leading to the development of new therapeutic agents.

The pyrrolidinyl group is particularly noteworthy, as it is known to enhance the solubility and bioavailability of small molecules. This feature is crucial for drug design, as it ensures that the compound can effectively reach its target receptors within the body. Additionally, the 4-methoxyphenyl substituent may contribute to the molecule's binding affinity by forming hydrogen bonds or hydrophobic interactions with biological targets. These interactions are critical for the compound's efficacy and selectivity.

In the context of current research, there is growing interest in developing inhibitors targeting enzymes involved in cancer progression. Dihydropyrimidinone derivatives have been shown to inhibit various kinases and other enzymes implicated in tumor growth and metastasis. The structural features of 6-(4-methoxyphenyl)-3-2-oxo-2-(pyrrolidin-1-yl)ethyl-3,4-dihydropyrimidin-4-one make it a compelling candidate for such applications. Preliminary computational studies suggest that this compound may disrupt key signaling pathways involved in cancer cell proliferation.

Furthermore, the compound's potential as an antiviral agent is an area of active investigation. Viruses often rely on host enzymes for replication, making these enzymes attractive targets for antiviral drugs. The ability of 6-(4-methoxyphenyl)-3-2-oxo-2-(pyrrolidin-1-yl)ethyl-3,4-dihydropyrimidin-4-one to modulate enzyme activity could provide a novel mechanism for inhibiting viral replication. This has significant implications for the development of treatments against RNA viruses, which pose a major threat to global health.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to construct the complex core structure efficiently. The introduction of the pyrrolidinyl group and the 4-methoxyphenyl substituent requires careful consideration to ensure optimal regioselectivity and yield.

One of the key challenges in developing new pharmaceuticals is achieving selectivity over off-target effects. The unique structural features of 6-(4-methoxyphenyl)-3-2-oxo-2-(pyrrolidin-1-yl)ethyl-3,4-dihydropyrimidin-4-one may contribute to its selectivity by interacting with specific residues within biological targets. This specificity is essential for minimizing side effects and improving patient outcomes.

Computational modeling has played a crucial role in understanding the interactions between this compound and its potential targets. Molecular dynamics simulations and docking studies have provided valuable insights into how the molecule binds to biological receptors at an atomic level. These studies not only help predict the compound's efficacy but also guide further optimization efforts.

The pharmacokinetic properties of 6-(4-methoxyphenyl)-3--2--oxo--2--(pyrrolidin--1--yl)ethyl--3--dihydropyrimidin--4--one are also under investigation. Factors such as solubility, stability, and metabolic clearance are critical determinants of its clinical potential. Preliminary data suggest that modifications to its structure could enhance its bioavailability and prolong its half-life in vivo.

In conclusion,6-(4-methoxyphenyl)-3--2--oxo--2--(pyrrolidin--1--yl)ethyl--3--dihydropyrimidin--4--one (CAS No. 1058436–95–5) represents a promising lead compound with significant therapeutic potential. Its unique structural features and interactions with biological targets make it an attractive candidate for further development in drug discovery efforts aimed at treating cancer and viral infections.